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Compound of Interest

Compound Name:
5-Bromo-4-methyl-2-

thiazolecarboxylic acid

Cat. No.: B1342414 Get Quote

An In-depth Technical Guide to 5-Bromo-4-methyl-2-thiazolecarboxylic acid

This technical guide provides a comprehensive overview of the chemical properties, synthesis

considerations, and applications of 5-Bromo-4-methyl-2-thiazolecarboxylic acid, tailored for

researchers, scientists, and professionals in drug development.

Core Chemical Properties
5-Bromo-4-methyl-2-thiazolecarboxylic acid is a substituted thiazole derivative with the

IUPAC name 5-bromo-4-methyl-1,3-thiazole-2-carboxylic acid. It is recognized by the CAS

Number 874509-45-2.[1][2] The compound features a bromine atom at the 5-position and a

methyl group at the 4-position of the thiazole ring, which imparts unique chemical

characteristics relevant for further synthesis.[1]

Physicochemical Data
The key quantitative properties of 5-Bromo-4-methyl-2-thiazolecarboxylic acid are

summarized in the table below. These values are critical for designing experimental conditions,

including reaction setups and purification methods.
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Property Value Source(s)

IUPAC Name
5-bromo-4-methyl-1,3-thiazole-

2-carboxylic acid

CAS Number 874509-45-2 [1][2]

Molecular Formula C₅H₄BrNO₂S [1]

Molecular Weight 222.06 g/mol [1]

Physical Form Light Brown Solid

Boiling Point 376°C at 760 mmHg [1]

Density 1.895 g/cm³ [1]

Flash Point 181.2°C [1]

Vapor Pressure 2.55E-06 mmHg at 25°C [1]

Refractive Index 1.639 [1]

Storage Conditions
Under inert gas (Nitrogen or

Argon) at 2-8°C
[1]

Melting Point Not available [1]

Spectral Data
Detailed experimental spectral data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for 5-Bromo-
4-methyl-2-thiazolecarboxylic acid are not readily available in the cited literature.

Researchers should perform spectral analysis on their synthesized or procured samples to

confirm identity and purity. For reference, predicted ¹H NMR data for the related compound 5-

Bromo-4-methyl-thiazole is available.[3]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 5-Bromo-4-methyl-2-
thiazolecarboxylic acid is not provided in the search results, a general methodology for

preparing similar thiazole carboxylic acids involves the hydrolysis of their corresponding ester
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precursors. The following protocol is adapted from the synthesis of 2-bromothiazole-5-

carboxylic acid and represents a plausible route.[4]

General Experimental Protocol: Hydrolysis of Ethyl
Thiazolecarboxylate
This protocol outlines the hydrolysis of an ethyl ester of a brominated thiazolecarboxylic acid to

yield the final carboxylic acid.

Materials:

Ethyl 5-bromo-4-methyl-2-thiazolecarboxylate (starting material)

Sodium hydroxide (NaOH)

Tetrahydrofuran (THF)

Deionized water

Hydrochloric acid (HCl), 6 M

Ethyl acetate

Saturated brine solution

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Dissolution: Dissolve the starting ester, ethyl 5-bromo-4-methyl-2-thiazolecarboxylate, in

tetrahydrofuran (THF).

Saponification: Prepare an aqueous solution of sodium hydroxide. Cool the ester/THF

solution to 0°C in an ice bath. Add the NaOH solution dropwise to the ester solution.

Reaction: Allow the reaction mixture to warm to 10°C and stir continuously for 1 hour,

monitoring the reaction progress via an appropriate method (e.g., TLC or HPLC).[4]
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Neutralization: After the reaction is complete, neutralize the mixture with 6 M hydrochloric

acid to protonate the carboxylate salt.[4]

Extraction: Transfer the mixture to a separatory funnel and extract the product into ethyl

acetate. Repeat the extraction three times.[4]

Washing: Combine the organic layers and wash with a saturated brine solution.[4]

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to yield the crude 5-Bromo-4-methyl-2-
thiazolecarboxylic acid.[4]

Purification: The crude product can be further purified by recrystallization or column

chromatography if necessary.

Generalized Synthesis Workflow

Reaction Workup & Purification

Start: Ethyl 5-bromo-4-methyl-
2-thiazolecarboxylate in THF

Add aq. NaOH solution
at 0°C

Stir at 10°C for 1 hr
(Saponification)

Neutralize with
6 M HCl

Reaction
Complete Extract with

Ethyl Acetate (3x)
Wash with Brine Dry over Na2SO4

Concentrate under
reduced pressure

End: Crude 5-Bromo-4-methyl-
2-thiazolecarboxylic acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 5-Bromo-4-methyl-2-thiazolecarboxylic
acid.

Applications and Reactivity
5-Bromo-4-methyl-2-thiazolecarboxylic acid serves as a versatile building block in various

scientific and industrial fields due to its unique chemical structure and reactive sites.

Pharmaceutical Industry: It is a key intermediate in the synthesis of novel pharmaceutical

compounds.[1] Its structure is valuable for developing drugs with potential antimicrobial and
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antifungal properties.[1] The thiazole ring is a common moiety in many biologically active

molecules.

Agricultural Industry: In agriculture, this compound is used as a precursor for synthesizing

pesticides.[1] Its inherent antimicrobial and antifungal characteristics can be leveraged to

create effective crop protection agents.[1]

Material Science: The compound has applications in material science for creating

functionalized polymers.[1] Incorporating this molecule into materials can impart specific

properties such as enhanced thermal stability, chemical reactivity, or selectivity.[1]

Key Application Areas
5-Bromo-4-methyl-
2-thiazolecarboxylic acid

Pharmaceutical Industry Agricultural Industry Material Science

Building block for drugs
(antimicrobial, antifungal)

Precursor for
pesticides

Synthesis of
functionalized polymers

Click to download full resolution via product page

Caption: Logical diagram of the primary application areas for 5-Bromo-4-methyl-2-
thiazolecarboxylic acid.

Safety and Handling
While specific GHS hazard codes for 5-Bromo-4-methyl-2-thiazolecarboxylic acid are not

listed in the search results, related brominated thiazole compounds often carry warnings for

skin, eye, and respiratory irritation.[5] Standard laboratory safety protocols should be strictly

followed. This includes using personal protective equipment (PPE) such as safety goggles,

gloves, and a lab coat. All handling should be performed in a well-ventilated fume hood. For

detailed safety information, consult the Safety Data Sheet (SDS) from the supplier.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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